Cas no 1783522-16-6 (2-Fluoro-5-(oxan-4-yl)aniline)

• Product Name: 2-Fluoro-5-(oxan-4-yl)aniline
• CAS No: 1783522-16-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5766053
• PubChem ID: 84666109
• Update Time: 2025-05-23

2-Fluoro-5-(oxan-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(tetrahydro-2H-pyran-4-yl)aniline
• 2-fluoro-5-(oxan-4-yl)aniline
• 1783522-16-6
• SCHEMBL24196216
• EN300-23540676
• Benzenamine, 2-fluoro-5-(tetrahydro-2H-pyran-4-yl)-
• 2-Fluoro-5-(oxan-4-yl)aniline

• Inchi： 1S/C11H14FNO/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-2,7-8H,3-6,13H2
• InChI Key： WIHTWXBOLDNVHG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1CCOCC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±42.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Additional information on 2-Fluoro-5-(oxan-4-yl)aniline

2-Fluoro-5-(oxan-4-yl)aniline (CAS No. 1783522-16-6)

2-Fluoro-5-(oxan-4-yl)aniline, also known by its CAS registry number 1783522-16-6, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 2-position of an aniline ring and an oxane (tetrahydropyran) group at the 5-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of 2-fluoro-5-(oxan-4-yl)aniline typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and ring-forming processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and quality of this compound.

In terms of chemical properties, 2-fluoro-5-(oxan-4-yl)aniline exhibits moderate solubility in polar solvents due to the electron-withdrawing effect of the fluorine atom and the hydrophilic nature of the oxane group. Its thermal stability is also noteworthy, with a decomposition temperature exceeding 200°C under standard conditions. These properties make it suitable for applications requiring robust chemical stability.

The biological activity of 2-fluoro-5-(oxan-4-yli)aniline has been extensively studied in recent years. Research indicates that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, studies have shown that it can inhibit certain enzymes associated with inflammatory pathways, such as cyclooxygenase (COX)-2. Additionally, its ability to scavenge free radicals suggests potential applications in skincare products aimed at combating oxidative stress.

In materials science, CAS 1783522-16-based compounds are being explored for their role in polymer synthesis. The oxane group provides flexibility and improves the mechanical properties of polymers, while the fluorine atom enhances resistance to UV degradation. This dual functionality makes it an attractive building block for advanced materials used in electronics and aerospace industries.

Recent breakthroughs in computational chemistry have further elucidated the electronic structure of 2-fluoro-substituted aromatic compounds like this one. Quantum mechanical simulations reveal that the fluorine atom's electronegativity significantly alters the electron distribution across the aromatic ring, influencing reactivity in various chemical transformations.

In conclusion, CAS No. 1783522-based compounds like 2-fluoro-N-(oxane)-substituted anilines represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior and potential uses, underscoring their importance in modern scientific endeavors.